Cas no 87967-17-7 (Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester)

• Product name: Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester
• CAS No: 87967-17-7
• MF: C₂₄H₃₈ClNO₃
• MW: 424.016426563263
• CID: 650015
• PubChem ID: 71411694

Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-chlorophenyl)amino]oxo-, hexadecyl ester
• hexadecyl 2-(4-chloroanilino)-2-oxoacetate
• Hexadecyl (4-chloroanilino)(oxo)acetate
• DTXSID80831293
• 87967-17-7

• Inchi： InChI=1S/C24H38ClNO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-29-24(28)23(27)26-22-18-16-21(25)17-19-22/h16-19H,2-15,20H2,1H3,(H,26,27)
• InChI Key： OYEIPXMGGJFXST-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCOC(=O)C(=O)NC1=CC=C(C=C1)Cl

Computed Properties

• Exact Mass: 423.2540218g/mol
• Monoisotopic Mass: 423.2540218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: 9.5